Cas no 138420-80-1 (Pentanoic acid, 2-methylene-5-oxo-, ethyl ester)

• Product Name: Pentanoic acid, 2-methylene-5-oxo-, ethyl ester
• CAS No: 138420-80-1
• MF: C₈H₁₂O₃
• MW: 156.179082870483
• CID: 1261926
• PubChem ID: 11105594
• Update Time: 2025-04-20

Pentanoic acid, 2-methylene-5-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 2-methylene-5-oxo-, ethyl ester
• SCHEMBL3756251
• Ethyl2-methylene-5-oxopentanoate
• 138420-80-1
• Ethyl 2-methylene-5-oxopentanoate

• Inchi： 1S/C8H12O3/c1-3-11-8(10)7(2)5-4-6-9/h6H,2-5H2,1H3
• InChI Key： DYGZIYHTBCPVLZ-UHFFFAOYSA-N
• SMILES： O(CC)C(C(=C)CCC=O)=O

Computed Properties

• Exact Mass: 156.07866
• Monoisotopic Mass: 156.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37